(E)-3-(dimethylamino)-2-{[2-(3-fluorophenoxy)-3-pyridinyl]carbonyl}-2-propenenitrile

• IUPAC Name: (E)-3-(dimethylamino)-2-[2-(3-fluorophenoxy)pyridine-3-carbonyl]prop-2-enenitrile
• InChI: InChI=1S/C17H14FN3O2/c1-21(2)11-12(10-19)16(22)15-7-4-8-20-17(15)23-14-6-3-5-13(18)9-14/h3-9,11H,1-2H3/b12-11+
• InChI Key: ZZLDZNMYOSKCPO-VAWYXSNFSA-N
• Canonical SMILES: CN(C)C=C(C#N)C(=O)C1=C(N=CC=C1)OC2=CC(=CC=C2)F
• Isomeric SMILES: CN(C)/C=C(\C#N)/C(=O)C1=C(N=CC=C1)OC2=CC(=CC=C2)F
• Molecular Formula: C17H14FN3O2
• Molecular Weight: 311.31 g/mol

Description

(E)-3-(dimethylamino)-2-{[2-(3-fluorophenoxy)-3-pyridinyl]carbonyl}-2-propenenitrile is a useful research compound. Its molecular formula is C17H14FN3O2 and its molecular weight is 311.316. The purity is usually 95%.
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Scientific Research Applications

Amyloid Imaging in Alzheimer's Disease

This compound has been investigated for its role as an imaging ligand in the detection of amyloid deposits in the brain, a hallmark of Alzheimer's disease. Radioligands based on this structure, such as [18F]FDDNP, have been utilized in PET imaging to distinguish between Alzheimer's disease patients and healthy controls by measuring amyloid in vivo. This technique allows for the early detection of Alzheimer's disease and is crucial in evaluating new anti-amyloid therapies (Nordberg, 2007).

Chemical Synthesis and Reactions

The compound has been part of studies focusing on the reactions of nitrile-stabilized carbanions, highlighting its significance in organic synthesis. These studies explore the addition and substitution reactions facilitated by the nitrile group, which plays a critical role in carbon-carbon bond formation. This research area is pivotal for developing synthetic methodologies that can be applied across various fields, including pharmaceuticals and material science (Arseniyadis, Kyler, & Watt, 1984).

Heteroaromatic Compound Metallation

The study of metallation of π-deficient heterocyclic compounds, including those related to the structure of (E)-3-(dimethylamino)-2-{[2-(3-fluorophenoxy)-3-pyridinyl]carbonyl}-2-propenenitrile, has revealed insights into regioselectivity and chemoselectivity under various conditions. This research is fundamental for the development of novel synthetic routes and the preparation of complex organic molecules, contributing to advancements in the field of organic chemistry (Marsais & Quéguiner, 1983).